Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate
Overview
Description
Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate, also known as TFP, is a chemical compound with a molecular formula of C8H12F3NO2. It is a white crystalline powder that is commonly used in scientific research as a building block for the synthesis of various biologically active compounds. TFP has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying the mechanisms of various biological processes.
Mechanism of Action
Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate exerts its biological effects through a variety of mechanisms, including the inhibition of acetylcholinesterase, the modulation of GABA receptors, and the modulation of the serotonin system. These mechanisms are thought to be responsible for the wide range of biochemical and physiological effects of Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate.
Biochemical and Physiological Effects:
Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate has been shown to have a wide range of biochemical and physiological effects, including the inhibition of acetylcholinesterase, the modulation of GABA receptors, and the modulation of the serotonin system. These effects are thought to be responsible for the therapeutic potential of Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression.
Advantages and Limitations for Lab Experiments
Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate has several advantages as a research tool, including its high degree of purity and its ability to modulate multiple biological systems. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for research on Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate, including the development of new drugs for the treatment of various diseases, the investigation of its potential as a therapeutic agent for neurodegenerative disorders, and the exploration of its role in the modulation of various biological systems. Additionally, further research is needed to fully understand the mechanisms of action of Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate and its potential applications in scientific research.
Synthesis Methods
Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate can be synthesized using a variety of methods, including the reaction of piperidine with trifluoroacetic anhydride and ethyl alcohol. This method yields Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate with a high degree of purity and is commonly used in research laboratories.
Scientific Research Applications
Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate has been used extensively in scientific research as a building block for the synthesis of various biologically active compounds. It has been shown to have a wide range of biochemical and physiological effects, including the inhibition of acetylcholinesterase, the modulation of GABA receptors, and the modulation of the serotonin system. Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate has also been used in the development of new drugs for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14F3NO2/c1-2-15-8(14)7-6(9(10,11)12)4-3-5-13-7/h6-7,13H,2-5H2,1H3/t6-,7+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSXYYORRREFIQ-NKWVEPMBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(CCCN1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1[C@H](CCCN1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (2R,3S)-3-(trifluoromethyl)piperidine-2-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-Methylbutyl)(1-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)amine dihydrochloride](/img/structure/B2604083.png)
![1-({[(2R,5S)-2-Isopropyl-5-methylcyclohexyl]oxy}-methyl)-1H-benzotriazole](/img/structure/B2604085.png)
![2-Ethyl-7-(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazine-1,3-dione](/img/structure/B2604091.png)
![N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide](/img/structure/B2604092.png)
![1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-methyl-4-(1-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}piperidin-4-yl)piperazine](/img/structure/B2604093.png)
![[2-[(1,1-dioxothiolan-3-yl)amino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate](/img/structure/B2604096.png)
![ethyl 2-[3-(4-ethoxystyryl)-6-oxo-5,6-dihydro-1(4H)-pyridazinyl]acetate](/img/structure/B2604097.png)
![N-[(5-Cyclopropyl-2-methylpyrazol-3-yl)methyl]prop-2-enamide](/img/structure/B2604098.png)